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Compound of Interest

Compound Name: Nirvanol

Cat. No.: B014652 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This includes the proper disposal of chemical compounds like

Nirvanol (also known as ethotoin), an anticonvulsant and hypnotic agent.[1][2] Adherence to

correct disposal protocols minimizes risks to personnel and the environment. This guide

provides essential safety and logistical information for the operational disposal of Nirvanol.

Safety and Hazard Information
Before handling Nirvanol for disposal, it is crucial to be aware of its associated hazards.

Personal protective equipment, including a dust mask (type N95 or equivalent), eye shields,

and gloves, should be worn at all times.[3]
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Hazard Classification GHS Hazard Statement
Precautionary Statement
Codes

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

P264, P270, P301+P317,

P330, P501

Skin Irritation (Category 2) H315: Causes skin irritation

P264, P280, P302+P352,

P321, P332+P317,

P362+P364

Eye Irritation (Category 2)
H319: Causes serious eye

irritation

P264, P280,

P305+P351+P338,

P337+P317

Specific Target Organ Toxicity

— Single Exposure (Category

3), Respiratory System

H335: May cause respiratory

irritation

P261, P271, P304+P340,

P319, P403+P233, P405

Table 1: GHS Hazard and Precautionary Statements for Nirvanol.[3][4][5]

Nirvanol Disposal Workflow
The recommended procedure for Nirvanol disposal is outlined below. This workflow is

designed to prevent accidental ingestion and environmental contamination.
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Preparation

Disposal Steps

Wear Appropriate PPE:
- N95 Dust Mask

- Eye Shields
- Gloves

Do NOT flush down the toilet or drain.

Start

Check for a Drug Take-Back Program.

If no take-back program is available,
prepare for household trash disposal.

If unavailable

Remove Nirvanol from its original container.
Do NOT crush tablets or capsules.

Mix with an unappealing substance:
- Dirt

- Cat litter
- Used coffee grounds

Place the mixture in a sealed container
(e.g., plastic bag).

Dispose of the sealed container in the
household trash.

Scratch out all personal information on the
empty original container before recycling or trashing.

Click to download full resolution via product page

Caption: A logical workflow for the proper disposal of Nirvanol.
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Detailed Disposal Protocol
The primary methods for disposing of unused or expired medications are through drug take-

back programs or, if unavailable, careful disposal in the household trash.[6][7] Flushing

medications like Nirvanol is not recommended due to potential environmental contamination.

[7]

Step 1: Prioritize Drug Take-Back Programs

The most environmentally sound method for disposing of Nirvanol is through an authorized

drug take-back program.[6] These programs collect and safely dispose of unused medicines.

To find a local take-back location, you can consult the U.S. Drug Enforcement Administration

(DEA) website.[8]

Step 2: Procedure for Disposal in Household Trash

If a drug take-back program is not accessible, follow these steps for safe disposal in the

household trash:[8][9]

Do Not Alter the Medication Form: Do not crush Nirvanol tablets or capsules.[9]

Mix with an Undesirable Substance: Remove the medication from its original container and

mix it with an unpalatable substance such as dirt, cat litter, or used coffee grounds.[8][9] This

makes the drug less appealing to children and pets and unrecognizable to anyone who might

go through the trash.

Seal the Mixture: Place the mixture in a sealed plastic bag or other sealable container to

prevent the medication from leaking or breaking out of the garbage bag.[8]

Dispose of the Sealed Container: Throw the sealed container in your household trash.[9]

Remove Personal Information: Before disposing of the original container, scratch out all

personal information on the prescription label to protect your privacy.[9] The empty container

can then be recycled or thrown away.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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